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Compound of Interest

Compound Name: 1-(2-lodoethyl)-4-octylbenzene

Cat. No.: B019508

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical intermediates like 1-(2-lodoethyl)-4-octylbenzene are paramount for
laboratory safety and environmental compliance. This guide provides essential, step-by-step
procedures for the safe disposal of this compound, ensuring adherence to best practices in a
laboratory setting.

Chemical Profile and Hazards

1-(2-lodoethyl)-4-octylbenzene, with the CAS number 162358-07-8, is an organic compound
frequently used in the synthesis of pharmaceuticals.[1][2] Its chemical and physical properties
are important considerations for its safe handling and disposal.

Property Value

Molecular Formula C16H25I

Molecular Weight 344.27 g/mol [3]

Appearance Colorless to yellow or brown oil/liquid[1][4]
Boiling Point Approximately 367.9 °C at 760 mmHg[1][5]
Density ~1.261 - 1.3 g/cm3[1][5]

Flash Point 152.798 °C[5]
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While a complete hazard profile has not been thoroughly investigated, it is known to be highly
flammable and may cause respiratory irritation.[3] Therefore, it must be handled with care,
utilizing appropriate personal protective equipment (PPE).

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the
necessary personal protective equipment (PPE).

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
» Body Protection: Laboratory coat.

e Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) patrticle
respirator may be used. For higher-level protection, use type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges.[3]

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]
¢ Avoid breathing vapors, mist, or gas.[3]

e Prevent contact with skin and eyes.[6]

o Keep away from heat, sparks, and open flames.

Disposal Protocol for 1-(2-lodoethyl)-4-octylbenzene

As a halogenated organic compound, 1-(2-lodoethyl)-4-octylbenzene requires specific
disposal procedures.[7] Do not dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Procedure:
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e Segregation: Collect waste 1-(2-lodoethyl)-4-octylbenzene in a dedicated, properly labeled
waste container. This container should be designated for "Halogenated Organic Waste."[7][8]
Do not mix with non-halogenated organic waste, as this increases disposal costs and
complexity.[9][10]

o Container Requirements: The waste container must be in good condition, compatible with
the chemical, and have a tightly sealing cap to prevent leaks and vapor escape.[8]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1-(2-lodoethyl)-4-octylbenzene," and the approximate quantity.[8][9]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[6] The storage area should be a designated satellite accumulation
area.

o Professional Disposal: Arrange for the disposal of the waste through a licensed professional
waste disposal company.[3] This is the recommended and often legally required method for
disposal.

« Incineration: The primary method of disposal for this compound is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[3] This should only be performed by a
licensed facility.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the immediate area.

e Ventilate: Ensure the area is well-ventilated.

o Containment: Use absorbent pads or other inert material to contain the spill.

o Collection: Carefully sweep or shovel the absorbed material into a suitable, closed container
for disposal.[3]

» Decontamination: Clean the spill area thoroughly.
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» Disposal: Dispose of the contaminated materials as hazardous waste, following the same
protocol as for the chemical itself.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
lodoethyl)-4-octylbenzene.
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Start: Have 1-(2-lodoethyl)-4-octylbenzene Waste

Is it a halogenated organic compound?

Yes No (but still hazardous)

Segregate into a dedicated
'Halogenated Organic Waste' container

Do NOT dispose down the drain
or in regular trash

Label container with ‘Hazardous Waste'
and chemical name

Store container in a cool, dry,
well-ventilated area

Contact licensed professional
waste disposal service

Arrange for incineration at a
licensed facility

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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